![molecular formula C14H15NO2 B1227456 Thyronamine CAS No. 500-78-7](/img/structure/B1227456.png)
Thyronamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Thyronamines (TAMs) are a class of endogenous signaling compounds that exhibit structural similarity to the thyroid hormone L-thyroxine . They were initially discovered in the early 1950s and have been the focus of basic and clinical research due to their numerous prompt pharmacological effects . These effects include metabolic depression, hypothermia, negative chronotropy, negative inotropy, hyperglycemia, reduction of the respiratory quotient, ketonuria, and reduction of fat mass .
Synthesis Analysis
The proposed biosynthesis of thyronamines from thyroid hormones would require decarboxylation and more or less extensive deiodination . Deiodinases (Dio1, Dio2, and Dio3) catalyze the removal of iodine from their substrates .Molecular Structure Analysis
Thyronamines’ structure is identical to that of thyroid hormone and deiodinated thyroid hormone derivatives, except that thyronamines do not possess a carboxylate group . Two representatives of thyronamines, namely 3-iodothyronamine (3-T 1 AM) and thyronamine (T 0 AM), have been detected in vivo .Chemical Reactions Analysis
Thyronamines interact with a class of G protein-coupled receptors called trace-amine associated receptors . They also interact with several aminergic receptors and non-GPCR targets such as transient receptor potential channels, mitochondrial proteins, and the serum thyronamine-binding protein apolipoprotein B100 .Physical And Chemical Properties Analysis
The physical and chemical properties of thyronamines are largely determined by their chemical structure, which is identical to that of thyroid hormone and deiodinated thyroid hormone derivatives, except for the absence of a carboxylate group .Mechanism of Action
Thyronamines have been shown to induce various prompt effects, such as metabolic depression, hypothermia, negative chronotropy, negative inotropy, hyperglycemia, reduction of the respiratory quotient, ketonuria, and reduction of fat mass . They have also revealed promising therapeutic potential because they represent the only endogenous compounds inducing hypothermia as a prophylactic or acute treatment of stroke .
Future Directions
Thyronamines have already revealed promising therapeutic potential because they represent the only endogenous compounds inducing hypothermia as a prophylactic or acute treatment of stroke . Future research will likely focus on further elucidating the physiological roles of thyronamines and exploring their therapeutic potential .
properties
CAS RN |
500-78-7 |
---|---|
Product Name |
Thyronamine |
Molecular Formula |
C14H15NO2 |
Molecular Weight |
229.27 g/mol |
IUPAC Name |
4-[4-(2-aminoethyl)phenoxy]phenol |
InChI |
InChI=1S/C14H15NO2/c15-10-9-11-1-5-13(6-2-11)17-14-7-3-12(16)4-8-14/h1-8,16H,9-10,15H2 |
InChI Key |
OVUVNKDANCKDCK-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CCN)OC2=CC=C(C=C2)O |
Canonical SMILES |
C1=CC(=CC=C1CCN)OC2=CC=C(C=C2)O |
Other CAS RN |
500-78-7 |
synonyms |
HCl of thyronamine p-(p-(2-aminoethyl)phenoxy)phenol thyronamine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.